Cas no 63331-06-6 (5-Chloro-1-methylpyrimidin-2(1H)-one)

• Product Name: 5-Chloro-1-methylpyrimidin-2(1H)-one
• CAS No: 63331-06-6
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• CID: 503352
• PubChem ID: 143972
• Update Time: 2025-04-19

5-Chloro-1-methylpyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-methylpyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 5-chloro-1-methyl-
• 5-chloro-1-methylpyrimidin-2-one
• SCHEMBL11162856
• 63331-06-6
• 2(1H)-Pyrimidinone,5-chloro-1-methyl-
• 1-Methyl-5-chloropyrimid-2-one
• DTXSID90212716
• WVNYVHJOTMLDOF-UHFFFAOYSA-N
• SB55738

• Inchi： 1S/C5H5ClN2O/c1-8-3-4(6)2-7-5(8)9/h2-3H,1H3
• InChI Key： WVNYVHJOTMLDOF-UHFFFAOYSA-N
• SMILES： ClC1C=NC(N(C)C=1)=O

Computed Properties

• Exact Mass: 144.00915
• Monoisotopic Mass: 144.009041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7
• XLogP3: 0.3

Experimental Properties

• Density: 1.37
• Boiling Point: 196.7°C at 760 mmHg
• Flash Point: 72.8°C
• Refractive Index: 1.584
• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines